Cas no 612-24-8 (2-Nitrobenzonitrile)

2-Nitrobenzonitrile structure

Product Name:2-Nitrobenzonitrile

CAS No:612-24-8

Molecular Formula:C₇H₄N₂O₂

Molecular Weight:148.1189

MDL:MFCD00007044

CID:38874

PubChem ID:24886499

2-Nitrobenzonitrile Properties

Names and Identifiers

- 2-Nitrobenzonitrile
- 2-CYANONITROBENZENE
- o-Nitrobenzonitrile
- o-nitrobenzonitrile(2-〞)
- 1-cyano-2-nitrobenzene
- 1-Nitro-2-cyanobenzene
- 2-cyano-1-nitrobenzene
- 2-nitrobenzenenitrile
- 2-nitro-benzonitril
- Benzonitrile,2-nitro
- Benzonitrile,o-nitro
- NiobiuM pentaoxide
- nitrobenzonitrile
- o-Cyanonitrobenzene
- o-nitro-benzonitril
- ortho-cyanonitrobenzene
- ortho-nitrobenzonitrile
- BENZONITRILE, o-NITRO-
- Benzonitrile, 2-nitro-
- 2-nitrobenzenecarbonitrile
- DRC6U29FCI
- SWBDKCMOLSUXRH-UHFFFAOYSA-N
- NSC1994
- 2-nitro-benzonitrile
- Benzonitrile, nitro-
- PubChem15693
- 2-Nitrobenzoic acid
- NSC-1994
- InChI=1/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4
- NITROBENZONITRILE, 2-
- 2-Nitrobenzonitrile, >=99.0% (GC)
- CK1052
- Q27276562
- Z57899730
- AM82820
- NSC 1994
- SCHEMBL56638
- A928568
- N0171
- NS00034610
- SY005983
- EN300-51194
- CCRIS 2326
- 1219795-50-2
- MFCD00007044
- A833110
- DTXSID80210100
- F0001-1611
- AKOS005141851
- AI3-16688
- CS-W016340
- PS-5303
- FT-0613183
- UNII-DRC6U29FCI
- 2-Nitrobenzoic acid nitrile
- 612-24-8
- EINECS 210-301-0
- AC-7382
- Nitrobenzonitrile
- DB-053814
- 2-Cyanonitrobenzene; 1-Nitro-2-cyanobenzene
- 2-Cyanonitrobenzene
- +Expand
- MDL： MFCD00007044
- InChIKey： SWBDKCMOLSUXRH-UHFFFAOYSA-N
- Inchi： 1S/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H
- SMILES： [O-][N+](C1=C([H])C([H])=C([H])C([H])=C1C#N)=O
- BRN： 638987

Computed Properties

Exact Mass: 148.02700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 148.027277
Heavy Atom Count: 11
Complexity: 200
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 69.6

Experimental Properties

LogP: 1.98968
PSA: 69.61000
Refractive Index: 1.5300 (estimate)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 165°C/16mmHg(lit.)
Melting Point: 106.0 to 111.0 deg-C
Flash Point: 165℃/16mm
Density: 1.4015 (rough estimate)

2-Nitrobenzonitrile Security Information

Symbol: GHS07
RTECS：DI4903000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S22-S24/25
Packing Group：III
Risk Phrases：R20/22
Dangerous goods sign： Xn
Hazardous Material transportation number：3276
Hazard Statement： H302,H332
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 20/22
Signal Word：Warning
HazardClass：6.1

2-Nitrobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Nitrobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003I95-5g	2-Nitrobenzonitrile	612-24-8	98%	5g	$11.00	2024-04-22
A2B Chem LLC	AB62825-5g	2-Nitrobenzonitrile	612-24-8	98%	5g	$10.00	2024-04-19
Aaron	AR003IHH-1g	2-Nitrobenzonitrile	612-24-8	98%	1g	$5.00
abcr	AB118195-5 g	2-Nitrobenzonitrile, 98%; .	612-24-8	98%	5 g	€59.50	2023-07-20
Ambeed	A757779-5g	2-Nitrobenzonitrile	612-24-8	98%	5g	$13.0
Apollo Scientific	OR5001-1g	2-Nitrobenzonitrile	612-24-8	98%	1g	£10.00	2023-09-02
Chemenu	CM157883-100g	2-Nitrobenzonitrile	612-24-8	95+%	100g	$290
ChemScence	CS-W016340-25g	2-Nitrobenzonitrile	612-24-8		25g	$50.0	2022-04-27
Crysdot LLC	CD12055355-100g	2-Nitrobenzonitrile	612-24-8	98%	100g	$294
Enamine	EN300-51194-0.05g	2-nitrobenzonitrile	612-24-8	95%	0.05g	$19.0	2023-05-03

2-Nitrobenzonitrile Synthesis

2-Nitrobenzonitrile Suppliers

Hubei Baidu Chemistry Co.,Ltd.

Audited Supplier

(CAS:612-24-8)

MR./MRS.:PENG XING

Phone:18871490324

Email:1400878899@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:612-24-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:612-24-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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9. Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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Amadis Chemical Company Limited

(CAS:612-24-8)2-Nitrobenzonitrile

Purity:99%

Quantity:100g

Price($):175.0

atkchemica

(CAS:612-24-8)2-Nitrobenzonitrile

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally

Cas no 612-24-8 (2-Nitrobenzonitrile)

2-Nitrobenzonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Nitrobenzonitrile Security Information

2-Nitrobenzonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Nitrobenzonitrile Price

2-Nitrobenzonitrile Synthesis

2-Nitrobenzonitrile Suppliers

2-Nitrobenzonitrile Related Literature

Related Categories

612-24-8 (2-Nitrobenzonitrile) Related Products